Cas no 2241867-20-7 ((2-(methyl-d3)pyridin-4-yl)boronic acid)

• Product Name: (2-(methyl-d3)pyridin-4-yl)boronic acid
• CAS No: 2241867-20-7
• MF: C₆H₅D₃BNO₂
• MW: 139.96
• CID: 5143605
• PubChem ID: 45785575
• Update Time: 2024-11-05

(2-(methyl-d3)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(methyl-d3)pyridin-4-yl)boronic acid
• 2241867-20-7
• AKOS015943677
• F92517
• 2-(Methyl-d3)-pyridine-4-boronic acid

• Inchi： 1S/C6H8BNO2/c1-5-4-6(7(9)10)2-3-8-5/h2-4,9-10H,1H3/i1D3
• InChI Key： UFYBTLOLWSABAU-FIBGUPNXSA-N
• SMILES： C1(C([2H])([2H])[2H])=NC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 140.0836389g/mol
• Monoisotopic Mass: 140.0836389g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų